Mono(4-oxopentyl)phthalate-d4 Mono(4-oxopentyl)phthalate-d4
Brand Name: Vulcanchem
CAS No.: 1346599-47-0
VCID: VC0124022
InChI: InChI=1S/C13H14O5/c1-9(14)5-4-8-18-13(17)11-7-3-2-6-10(11)12(15)16/h2-3,6-7H,4-5,8H2,1H3,(H,15,16)/i2D,3D,6D,7D
SMILES: CC(=O)CCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C13H14O5
Molecular Weight: 254.274

Mono(4-oxopentyl)phthalate-d4

CAS No.: 1346599-47-0

Cat. No.: VC0124022

Molecular Formula: C13H14O5

Molecular Weight: 254.274

* For research use only. Not for human or veterinary use.

Mono(4-oxopentyl)phthalate-d4 - 1346599-47-0

Specification

CAS No. 1346599-47-0
Molecular Formula C13H14O5
Molecular Weight 254.274
IUPAC Name 2,3,4,5-tetradeuterio-6-(4-oxopentoxycarbonyl)benzoic acid
Standard InChI InChI=1S/C13H14O5/c1-9(14)5-4-8-18-13(17)11-7-3-2-6-10(11)12(15)16/h2-3,6-7H,4-5,8H2,1H3,(H,15,16)/i2D,3D,6D,7D
Standard InChI Key PONNZCAISKYXCO-USSMZTJJSA-N
SMILES CC(=O)CCCOC(=O)C1=CC=CC=C1C(=O)O

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